3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid

• IUPAC Name: 3-(4-methyl-3,6-dioxopiperazin-2-yl)propanoic acid
• InChI: InChI=1S/C8H12N2O4/c1-10-4-6(11)9-5(8(10)14)2-3-7(12)13/h5H,2-4H2,1H3,(H,9,11)(H,12,13)
• InChI Key: RGVFGSOCLGEYCW-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)NC(C1=O)CCC(=O)O
• Molecular Formula: C8H12N2O4
• Molecular Weight: 200.19 g/mol

Description

3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid, also known as 3-(4-methyl-3,6-dioxopiperazin-2-yl)propanoic acid, is an important organic acid that is widely used in scientific research. It is a white crystalline solid with a molecular weight of 191.2 g/mol, and a melting point of 200-203 °C. 3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid is a versatile compound that can be used in a variety of applications, including synthesis, drug discovery, and protein engineering.

Scientific Research Applications

3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid is a versatile compound that has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in drug discovery, and as a protein engineering tool. In addition, it is used in the synthesis of other organic compounds, such as amino acids, peptides, and nucleosides.

Mechanism of Action

The mechanism of action of 3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid is not well understood. It is believed to act as a proton donor, which helps to facilitate the formation of new bonds between molecules. In addition, it is believed to be involved in the catalysis of certain reactions, such as the hydrolysis of peptides and proteins.
Biochemical and Physiological Effects
3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and can be easily synthesized. In addition, it is a versatile compound that can be used in a variety of applications. However, it is important to note that the use of this compound can be limited due to its toxicity and potential for causing adverse reactions.

Future Directions

There are a number of potential future directions for research involving 3-(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid(4-Methyl-3,6-dioxo-2-piperazinyl)propanoic acid. These include further research into its mechanism of action, its use as a therapeutic agent, and its use as a catalyst in drug synthesis. In addition, further research into its biochemical and physiological effects may lead to the development of new and improved therapeutic agents. Additionally, further research into its use in protein engineering may lead to the development of novel proteins with improved properties. Finally, further research into its use in organic synthesis may lead to the development of new and improved synthetic methods.